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Compound of Interest

Compound Name: NF279

Cat. No.: B15581483 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NF279 is a potent and selective antagonist of the P2X1 receptor, with an IC50 of 19 nM.[1] It is

a valuable tool for studying purinergic signaling pathways. Proper preparation of a stock

solution is critical for obtaining accurate and reproducible experimental results. These

application notes provide a detailed protocol for the preparation, storage, and handling of

NF279 stock solutions.

Physicochemical Properties of NF279
A summary of the key physicochemical properties of NF279 is presented in the table below. It is

important to note that NF279 is often supplied with a high degree of hydration and may contain

residual NaCl, which can vary between batches. Therefore, always refer to the batch-specific

Certificate of Analysis (CoA) for the precise molecular weight and net product content.
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Property Value Source

Molecular Formula C49H30N6Na6O23S6

Molecular Weight (Approx.) 1401.1 g/mol

Appearance White to off-white solid [1]

Purity ≥95% (HPLC)

Solubility (Water) Up to 25-35 mg/mL

Solubility (DMSO)
~14.5 mg/mL (requires

ultrasonic and warming)
[1]

Storage (Solid) Store at -20°C

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months

[1][2]

Experimental Protocol: Preparation of a 10 mM
NF279 Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of NF279 in water. Water is

the recommended solvent for preparing aqueous solutions for in vitro biological assays.

Materials:

NF279 solid

Nuclease-free water (or appropriate sterile, high-purity water)

Microcentrifuge tubes or other appropriate sterile vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance
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Pipettes

Procedure:

Acclimatization: Before opening, allow the vial of solid NF279 to equilibrate to room

temperature for at least 60 minutes.[2] This prevents condensation from forming on the

compound.

Weighing: Carefully weigh the desired amount of NF279 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

approximately 1.401 mg of NF279 (based on a molecular weight of 1401.1 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Example: 10 mM x 0.001 L x 1401.1 g/mol = 1.401 mg

Dissolution:

Add the appropriate volume of nuclease-free water to the vial containing the weighed

NF279.

Vortex the solution thoroughly to aid dissolution.

If the compound does not fully dissolve, sonication and gentle warming can be applied.[1]

Sterilization (Optional but Recommended): For cell-based assays, it is advisable to sterilize

the stock solution by filtering it through a 0.22 µm syringe filter.[1]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the

compound.[1]

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).[1][2]
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Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Signaling Pathway Involving P2X1 Receptor
NF279 is a selective antagonist of the P2X1 receptor, a ligand-gated ion channel activated by

extracellular ATP. The following diagram illustrates a simplified signaling pathway involving the

P2X1 receptor, which can be blocked by NF279.
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Caption: P2X1 receptor signaling pathway and point of inhibition by NF279.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical workflow for preparing the NF279 stock solution as

described in the protocol.
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Caption: Workflow for preparing a sterile stock solution of NF279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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